3-Amino-1-(4-phenylphenyl)urea
Overview
Description
3-Amino-1-(4-phenylphenyl)urea is a compound with the CAS Number: 124351-95-7 . It has a molecular weight of 227.27 and its IUPAC name is N-[1,1’-biphenyl]-4-ylhydrazinecarboxamide .
Molecular Structure Analysis
The InChI code for 3-Amino-1-(4-phenylphenyl)urea is 1S/C13H13N3O/c14-16-13(17)15-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,14H2,(H2,15,16,17) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
3-Amino-1-(4-phenylphenyl)urea is a powder that is stored at room temperature . It has a melting point of 275-277 degrees Celsius .Scientific Research Applications
Synthesis of N-Substituted Ureas
3-Amino-1-(4-phenylphenyl)urea: is used in the synthesis of N-substituted ureas, which are valuable in various industrial applications. A method has been developed for the synthesis of these compounds by nucleophilic addition of amines to potassium isocyanate in water . This process is significant as it avoids the use of organic solvents, making it more environmentally friendly.
Pharmaceutical Intermediates
This compound serves as an intermediate in the pharmaceutical industry. The urea derivatives synthesized from it can have applications ranging from medicinal chemistry to the development of new drugs .
Agrochemicals
N-substituted ureas, derived from 3-Amino-1-(4-phenylphenyl)urea , are used in the agrochemical industry. They can function as precursors for herbicides, pesticides, and fertilizers, contributing to crop protection and yield improvement .
Material Science
In material science, this compound can be utilized to create polymers and resins with specific properties. These materials may be used in coatings, adhesives, and other industrial applications .
Chemical Synthesis
3-Amino-1-(4-phenylphenyl)urea: is involved in chemical synthesis processes where it can act as a building block for various chemicals of high commercial interest .
Analytical Chemistry
Due to its defined chemical structure, this compound can be used as a standard or reference material in analytical chemistry to calibrate instruments or validate analytical methods .
Safety And Hazards
properties
IUPAC Name |
1-amino-3-(4-phenylphenyl)urea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O/c14-16-13(17)15-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,14H2,(H2,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXLQCORQRJCXOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)NC(=O)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-(4-phenylphenyl)urea | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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